Cas no 139416-19-6 (Propanediamide,N1,N3-dimethyl-2-(1-methylethyl)-)

• Product Name: Propanediamide,N1,N3-dimethyl-2-(1-methylethyl)-
• CAS No: 139416-19-6
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 151896
• PubChem ID: 132234
• Update Time: 2025-04-19

Propanediamide,N1,N3-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanediamide,N1,N3-dimethyl-2-(1-methylethyl)-
• N,N'-dimethyl-2-propan-2-ylpropanediamide
• Meco-psi(NH-CO)val-NH-Me
• N,N'-Dimethyl-2-isopropylmalonamide
• N,N'-Dimethylisopropylmalonamide
• N,N'-dimethyl-N-(propan-2-yl)propanediamide
• NDIPM
• Propanediamide, N,N'-dimethyl-2-(1-methylethyl)-
• 139416-19-6
• N,N'-dimethyl-N'-propan-2-ylpropanediamide
• N-Methyl-3-[methyl(propan-2-yl)amino]-3-oxopropanimidic acid
• DTXSID10930465

• Inchi： 1S/C8H16N2O2/c1-6(2)10(4)8(12)5-7(11)9-3/h6H,5H2,1-4H3,(H,9,11)
• InChI Key： LHBCMJIGGYQYIR-UHFFFAOYSA-N
• SMILES： O=C(CC(NC)=O)N(C)C(C)C

Computed Properties

• Exact Mass: 172.12128
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 58.2